Cas no 2870673-79-1 (2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1))

• Product Name: 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1)
• CAS No: 2870673-79-1
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• CID: 5914307
• Update Time: 2025-05-23

2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1)

• Inchi： 1S/C6H5ClN2O2.ClH/c7-5-2-3(8)1-4(9-5)6(10)11;/h1-2H,(H2,8,9)(H,10,11);1H
• InChI Key： JYNYYWIFSDRTKF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(Cl)=CC(N)=C1.[H]Cl

Additional information on 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1)

Latest Research Insights on 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1) (CAS: 2870673-79-1)

In recent years, the compound 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1) (CAS: 2870673-79-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and functionalized with amino and chloro substituents, has demonstrated potential in various therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for drug development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in medicine.

Recent studies have explored the synthetic pathways for 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1), with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. The study highlighted the importance of controlling reaction conditions, such as temperature and pH, to achieve high enantiomeric purity, which is critical for its biological activity. Additionally, advancements in green chemistry have enabled more sustainable production methods, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

Pharmacological investigations have revealed that this compound exhibits notable activity as a kinase inhibitor, particularly targeting tyrosine kinases involved in cancer progression. In vitro and in vivo studies conducted by a research team at the National Institutes of Health (NIH) demonstrated its efficacy in suppressing tumor growth in models of non-small cell lung cancer (NSCLC). The compound's mechanism of action involves binding to the ATP pocket of the kinase domain, thereby inhibiting phosphorylation and downstream signaling pathways. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Beyond oncology, 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1) has shown promise in treating inflammatory and autoimmune diseases. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its ability to modulate cytokine production in macrophages, reducing pro-inflammatory markers such as TNF-α and IL-6. This immunomodulatory effect positions the compound as a candidate for conditions like rheumatoid arthritis and inflammatory bowel disease. However, further preclinical studies are needed to assess its safety profile and optimize dosing regimens.

In conclusion, the ongoing research on 2-Pyridinecarboxylic acid, 4-amino-6-chloro-, hydrochloride (1:1) underscores its versatility and therapeutic potential across multiple disease areas. While significant progress has been made in understanding its pharmacological properties, challenges remain in translating these findings into clinical applications. Future studies should focus on improving bioavailability, reducing off-target effects, and exploring combination therapies. As the scientific community continues to unravel the complexities of this compound, it holds the promise of contributing to next-generation therapeutics in chemical biology and medicine.